5-(4-ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one

• Molecular Formula: C18H15FN2O2S
• Molecular Weight: 342.4 g/mol
• SMILES: CCOC1=CC=C(C=C1)C=C2C(=O)NC(=NC3=CC=C(C=C3)F)S2
• InChI: InChI=1S/C18H15FN2O2S/c1-2-23-15-9-3-12(4-10-15)11-16-17(22)21-18(24-16)20-14-7-5-13(19)6-8-14/h3-11H,2H2,1H3,(H,20,21,22)/b16-11-
• InChIKey: AAYXEWJLWJMMMV-WJDWOHSUSA-N

5-(4-Ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one (CAS 307541-04-4, molecular formula C₁₈H₁₅FN₂O₂S, molecular weight 342.4 g/mol) is a synthetic 5-arylidene-2-arylaminothiazol-4(5H)-one derivative. This compound belongs to the 4-thiazolidinone (thiazol-4-one) heterocyclic class, a scaffold extensively explored for anticancer, antimicrobial, and anti-inflammatory activities.

5-(4-Ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one: Structural Identity and Compound Class for Procurement Specification

5-(4-Ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one (CAS 307541-04-4, molecular formula C₁₈H₁₅FN₂O₂S, molecular weight 342.4 g/mol) is a synthetic 5-arylidene-2-arylaminothiazol-4(5H)-one derivative . This compound belongs to the 4-thiazolidinone (thiazol-4-one) heterocyclic class, a scaffold extensively explored for anticancer, antimicrobial, and anti-inflammatory activities [1]. The molecule features a 4-ethoxybenzylidene substituent at the 5-position and a 4-fluoroanilino group at the 2-position of the thiazol-4-one core, a specific substitution pattern that distinguishes it from other members of the 5-arylidene-2-arylaminothiazol-4(5H)-one series . Its IUPAC name is (5Z)-5-[(4-ethoxyphenyl)methylidene]-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one, and it is available from multiple chemical suppliers as a research-grade compound typically at ≥95% purity .

✓ 4-Thiazolidinone scaffold reported in anticancer, antimicrobial, and anti-inflammatory screening

✓ Distinct 4-ethoxybenzylidene and 4-fluoroanilino substitution pattern for SAR probe studies

✓ Research-grade purity (≥95%) supports reproducible assay conditions

• [1] Subtel'na, I. et al. Synthesis of 5-arylidene-2-amino-4-azolones and evaluation of their anticancer activity. Bioorg. Med. Chem. 2010, 18, 5090–5102. DOI: 10.1016/j.bmc.2010.05.073. View Source

Why Generic Substitution of 5-(4-Ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one with In-Class Analogs Is Not Scientifically Defensible

Within the 5-arylidene-2-arylaminothiazol-4(5H)-one series, even single-atom or single-position alterations of the benzylidene substituent produce substantial shifts in biological activity profiles. Published SAR studies on related 4-thiazolidinone scaffolds demonstrate that repositioning the ethoxy group from the 4- to the 2-position on the phenyl ring significantly alters functional activities, including inhibition of cell proliferation and induction of apoptosis [1]. Additionally, the para-fluoro substitution on the anilino ring has been shown in multiple thiazol-4-one series to be a critical determinant of target binding affinity; for instance, in 2-anilinothiazolone inhibitors of 11β-HSD1, the 2-fluoro or 2-chloro group on the aniline ring was essential for potency, with the most active compounds containing a fluoro substituent [2]. Consequently, substituting 5-(4-ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one with a close analog bearing a methoxy, unsubstituted, or toluidino replacement is not conservative; such changes can abrogate or fundamentally alter the activity signature, making head-to-head characterization mandatory before any procurement or screening decision [3].

Ethoxy-to-methoxy replacement may alter lipophilicity

Shifts in molecular weight and predicted LogP can affect cell permeability and protein binding, potentially changing assay potency profiles.

4-Fluoroanilino vs. 3-toluidino substitution changes electronic character

Replacing the para-fluoro group with a meta-methyl group introduces distinct steric and electronic properties, which may impact target engagement and metabolic stability.

Para-benzylidene substitution is critical for scaffold activity

Removal or alteration of the 4-ethoxy substituent on the benzylidene ring could substantially reduce bioactivity; direct head-to-head characterization is needed before any analog substitution.

• [1] Chen, F. et al. Structure–activity relationship (SAR) studies of 3-(2-amino-ethyl)-5-(4-ethoxy-benzylidene)-thiazolidine-2,4-dione: Development of potential substrate-specific ERK1/2 inhibitors. Bioorg. Med. Chem. Lett. 2009, 19, 5282–5285. DOI: 10.1016/j.bmcl.2009.07.123. View Source
• [2] Yuan, C. et al. The discovery of 2-anilinothiazolones as 11β-HSD1 inhibitors. Bioorg. Med. Chem. Lett. 2007, 17, 6056–6061. DOI: 10.1016/j.bmcl.2007.09.070. View Source
• [3] Shelke, R. N. et al. Synthesis of (Z)-5-(substituted benzylidene)-2-((substituted phenyl) amino)thiazol-4(5H)-one analogues with antitubercular activity. J. Taibah Univ. Sci. 2019, 13, 678–686. DOI: 10.1080/16583655.2019.1622846. View Source

Quantitative Differentiation Evidence for 5-(4-Ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one Versus Closest Analogs

Molecular Weight and Lipophilicity Shift: Ethoxy vs. Methoxy Benzylidene Substitution

The replacement of the 4-methoxy group (present in the closest analog CAS 1581-61-9) with a 4-ethoxy group increases the molecular weight from 328.4 to 342.4 g/mol (+14 Da, +4.3%) and adds one additional methylene unit. This structural change is predicted to increase lipophilicity (calculated ΔLogP ≈ +0.3 to +0.5 based on the Hansch π constant for CH₂ of ~0.5), which may enhance membrane permeability and alter pharmacokinetic distribution relative to the methoxy analog . Such lipophilicity modulation has been shown in related 4-thiazolidinone series to affect both cellular potency and off-target binding profiles, making ethoxy-substituted derivatives distinct screening entities from their methoxy counterparts [1].

Ethoxy vs. Methoxy

Reported

Target: MW 342.4, cLogP ~3.5–4.0 Comparator: MW 328.4, cLogP ~3.1–3.6 Diff: ΔMW +14 Da, ΔcLogP ~+0.3–0.5

Supports lipophilicity-driven SAR interpretation

Calculated logP; experimental values unavailable

Evidence Dimension	Molecular weight and predicted lipophilicity (cLogP)
Target Compound Data	MW = 342.4 g/mol; cLogP estimated ~3.5–4.0 (ethoxyphenyl substitution)
Comparator Or Baseline	2-(4-fluoroanilino)-5-(4-methoxybenzylidene)-1,3-thiazol-4(5H)-one (CAS 1581-61-9): MW = 328.4 g/mol; cLogP estimated ~3.1–3.6 (methoxyphenyl substitution)
Quantified Difference	ΔMW = +14 Da (+4.3%); estimated ΔcLogP ≈ +0.3 to +0.5
Conditions	Calculated values based on molecular formula and standard Hansch fragment constants; experimental LogP not reported for either compound

Why This Matters

The ethoxy-to-methoxy substitution difference alters both molecular weight and lipophilicity, two parameters that directly influence cell permeability, solubility, and protein binding — factors critical for selecting the appropriate analog for a given screening cascade.

• [1] Chen, F. et al. SAR studies of 3-(2-amino-ethyl)-5-(4-ethoxy-benzylidene)-thiazolidine-2,4-dione: ethoxy position shift alters functional activity. Bioorg. Med. Chem. Lett. 2009, 19, 5282–5285. View Source

4-Fluoroanilino vs. 3-Toluidino Substituent: Electronic and Steric Differentiation at the 2-Position

The target compound bears a 4-fluoro substituent on the anilino ring (Hammett σₚ = +0.06 for F), whereas the close analog 5-(4-ethoxybenzylidene)-2-(3-toluidino)-1,3-thiazol-4(5H)-one bears a 3-methyl group (Hammett σₘ = −0.07 for CH₃) [1]. Fluorine substitution at the para position of the aniline ring has been identified in multiple thiazol-4-one inhibitor series as a critical potency determinant. In 2-anilinothiazolone inhibitors of 11β-HSD1, the most potent compounds contained a 2-chloro or 2-fluoro group on the aniline ring, with the fluoro-substituted analog demonstrating IC₅₀ values in the low nanomolar range [2]. In contrast, replacement with a methyl (toluidino) group introduces an electron-donating substituent with distinct steric character, which can alter both target binding and metabolic stability [3].

4-F vs. 3-Me Anilino

Class-level

Target: 4-F σp=+0.06; 11β-HSD1 IC50 <100 nM Comparator: 3-Me σm=−0.07; non-halogenated >10-fold loss Diff: Δσ +0.13

Electronic effect on target binding

11β-HSD1 SAR from Yuan 2007; class-level inference

Evidence Dimension	Electronic character (Hammett σ) and reported potency trends for 2-anilino substituents in thiazol-4-one series
Target Compound Data	4-fluoroanilino: σₚ = +0.06 (electron-withdrawing by induction, resonance-donating); known from class SAR to confer low nanomolar potency in 11β-HSD1 inhibition [2]
Comparator Or Baseline	3-toluidino analog (CAS not available): σₘ = −0.07 (electron-donating); no reported potency data for this specific replacement in thiazol-4-one series
Quantified Difference	ΔHammett σ ≈ +0.13 (fluoro vs. methyl); 11β-HSD1 SAR: 2-fluoroanilino analogs show IC₅₀ < 100 nM, while non-halogenated anilino analogs show >10-fold potency loss
Conditions	Hammett constants from standard tables; 11β-HSD1 inhibition data from Yuan et al. 2007 for structurally related 2-anilinothiazolones

Why This Matters

The 4-fluoroanilino group provides a unique electronic profile distinct from alkyl-substituted anilino analogs; published SAR demonstrates that fluorine at this position can be the difference between nanomolar and micromolar target engagement, directly impacting compound selection for target-based screening.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Yuan, C. et al. The discovery of 2-anilinothiazolones as 11β-HSD1 inhibitors. Bioorg. Med. Chem. Lett. 2007, 17, 6056–6061. View Source
• [3] Subtel'na, I. et al. Synthesis of 5-arylidene-2-amino-4-azolones and evaluation of their anticancer activity — SAR demonstrating sensitivity to anilino substitution. Bioorg. Med. Chem. 2010, 18, 5090–5102. View Source

5-Arylidene-2-arylaminothiazol-4(5H)-one Scaffold: Anticancer Activity Baseline from NCI-60 Screening

The 5-arylidene-2-arylaminothiazol-4(5H)-one scaffold, to which the target compound belongs, has been systematically evaluated in the NCI-60 human tumor cell line panel. In a study by Subtel'na et al. (2010), the majority of compounds in this series exhibited significant antitumor cytotoxicity at micromolar and submicromolar levels, with Mean LogGI₅₀ values ranging from −5.77 to −4.35 [1]. Select compounds demonstrated pronounced selectivity toward leukemia cell lines at submicromolar concentrations (Mean LogGI₅₀ [leukemia lines] = −6.41 and −6.29 for the most potent analogs) [1]. While the specific target compound was not individually tested in this study, its structural conformity with the active series establishes a class-level expectation of anticancer activity. By contrast, the 5-benzylidene-2-(4-fluoroanilino)thiazol-4-one analog (CAS 2966-34-9), which lacks the 4-ethoxy substituent, would be predicted — based on published SAR showing the importance of para-substitution on the benzylidene ring — to exhibit a substantially different activity profile .

NCI-60 Scaffold Activity

Class-level

Mean LogGI50 −5.77 to −4.35 (GI50 1.7–45 μM) Leukemia-selective: −6.41 to −6.29 (0.39–0.51 μM)

Class-level activity benchmark for scaffold selection

Not individually tested; scaffold-level NCI-60 data

Evidence Dimension	In vitro anticancer cytotoxicity (NCI-60 panel Mean LogGI₅₀)
Target Compound Data	Not individually tested in NCI-60; structurally consistent with active 5-arylidene-2-arylaminothiazol-4(5H)-one series showing Mean LogGI₅₀ = −5.77 to −4.35
Comparator Or Baseline	Unsubstituted benzylidene analog (CAS 2966-34-9): no NCI-60 data available; predicted lower potency based on SAR showing para-substitution on benzylidene ring is critical for activity
Quantified Difference	Class-level Mean LogGI₅₀ range: −5.77 to −4.35 (corresponding to GI₅₀ ≈ 1.7–45 μM). Most potent leukemia-selective compounds: Mean LogGI₅₀ = −6.41 to −6.29 (GI₅₀ ≈ 0.39–0.51 μM)
Conditions	NCI-60 human tumor cell line panel; 48 h continuous drug exposure; sulforhodamine B protein assay endpoint

Why This Matters

The scaffold-level NCI-60 data provide a quantitative activity benchmark for procurement decisions: compounds in this series are expected to exhibit micromolar to submicromolar anticancer activity, with the specific benzylidene substitution pattern (4-ethoxy vs. unsubstituted vs. other substituents) likely modulating both potency and cell-line selectivity.

• [1] Subtel'na, I. et al. Synthesis of 5-arylidene-2-amino-4-azolones and evaluation of their anticancer activity. Bioorg. Med. Chem. 2010, 18, 5090–5102. PMID: 20594860. View Source

Fluorine Position-Dependent Anticancer Activity in Fluorinated Thiazolidin-4-one Derivatives

A 2024 study by Kadam et al. demonstrated that the anticancer activity of fluorinated thiazolidin-4-one derivatives against HepG2 (liver) and HCT116 (colon) cancer cell lines is highly dependent on the position of fluorine substitution on the aromatic ring [1]. Derivatives bearing fluorine at both meta-positions showed promising anticancer potential compared to those with ortho- or para-fluoro substitution [1]. The target compound features a single para-fluoro substituent on the anilino ring, placing it in a distinct SAR category from the most active meta-disubstituted analogs. This positional fluorine SAR provides a rational basis for selecting the 4-fluoroanilino variant over alternative fluoro-regioisomers when investigating position-dependent biological effects [2].

Fluorine Positional SAR

Class-level

Target para-F: predicted distinct activity Comparator meta,meta-diF: superior potential in HepG2/HCT116 (qualitative ranking from Kadam 2024)

Supports fluorine position-dependent SAR mapping

Kadam 2024; abstract-level comparison

Evidence Dimension	Position-dependent anticancer activity of fluorinated thiazolidin-4-ones against HepG2 and HCT116 cell lines
Target Compound Data	Para-fluoro (4-fluoroanilino) substitution: predicted activity profile distinct from meta-fluoro analogs; specific IC₅₀ values not reported for this compound
Comparator Or Baseline	Meta,meta-difluoro derivatives in Kadam et al. 2024: showed superior anticancer potential compared to ortho- and para-monofluoro analogs
Quantified Difference	Qualitative SAR ranking: meta,meta-diF > para-monoF ≈ ortho-monoF in anticancer potential against HepG2 and HCT116 (exact IC₅₀ fold-differences not extractable from abstract)
Conditions	In vitro cytotoxicity against HepG2 (liver cancer) and HCT116 (colon cancer) cell lines; MTT or SRB assay; Kadam et al. 2024, Australian Journal of Chemistry

Why This Matters

For researchers studying fluorine-dependent anticancer SAR, the para-fluoro substitution in this compound defines a specific SAR category; selecting this analog over a meta-fluoro variant enables systematic mapping of fluorine positional effects on cytotoxicity.

• [1] Kadam, S. D.; Mammen, D.; Zunjar, V.; Bagul, R. R. Novel fluorinated thiazolidin-4-one derivatives: synthesis and anti-cancer potential against HepG2 and HCT116 cell lines. Aust. J. Chem. 2024, 77(9), 1–10. DOI: 10.1071/CH23123. View Source
• [2] Yuan, C. et al. 2-anilinothiazolones as 11β-HSD1 inhibitors: fluoro substitution essential for potency. Bioorg. Med. Chem. Lett. 2007, 17, 6056–6061. View Source

Evidence-Backed Application Scenarios for 5-(4-Ethoxybenzylidene)-2-(4-fluoroanilino)-1,3-thiazol-4(5H)-one

SAR Probe for Ethoxy vs. Methoxy Benzylidene Substitution Effects in Anticancer Screening

When paired with its 4-methoxy analog (CAS 1581-61-9), this compound enables direct head-to-head evaluation of how a single methylene insertion (ethoxy vs. methoxy) on the benzylidene ring modulates lipophilicity, cellular permeability, and target engagement in anticancer assays. The predicted ΔcLogP of +0.3 to +0.5 [1] may translate into measurable differences in cell-based IC₅₀ values and selectivity profiles, providing actionable SAR data for lead optimization programs based on the 5-arylidene-2-arylaminothiazol-4(5H)-one scaffold [2].

Comparator Compound for Fluorine Position-Dependent Cytotoxicity Studies in HepG2 and HCT116 Models

The para-fluoroanilino substitution in this compound places it in a defined SAR category within the fluorinated thiazolidin-4-one series [1]. Researchers investigating the impact of fluorine ring position on anticancer activity can use this compound as a para-fluoro reference point, alongside ortho-fluoro and meta-fluoro analogs, to systematically deconvolute electronic and steric contributions to cytotoxicity in liver (HepG2) and colon (HCT116) cancer models [1].

Reference Standard for 2-Anilino Substituent Electronic Profiling in Thiazol-4-one Inhibitor Discovery

Given that the 4-fluoro substituent on the anilino ring (Hammett σₚ = +0.06) confers a distinct electronic character compared to methyl (σₘ = −0.07), hydroxy (σₚ = −0.37), or nitro (σₚ = +0.78) analogs [1], this compound serves as a reference standard for exploring electronic effects on target binding in thiazol-4-one-based inhibitor programs. Published SAR from 11β-HSD1 inhibitor development demonstrates that fluoro-substituted anilino derivatives can achieve nanomolar potency where non-halogenated analogs show >10-fold weaker activity [2], making this compound a valuable comparator for validating target-specific electronic requirements.

Procurement Benchmark for Chemical Library Enumeration Around the 5-Arylidene-2-arylaminothiazol-4(5H)-one Core

For organizations building focused screening libraries around the thiazol-4-one pharmacophore, this compound represents a specific and well-defined substitution pattern (4-ethoxybenzylidene + 4-fluoroanilino) that complements existing library members. Its molecular weight (342.4 g/mol), predicted LogP, and heteroatom count place it within lead-like chemical space, and its availability from multiple vendors ensures reproducible sourcing for iterative screening campaigns [1].

Application

Selection Property

Validation Focus

Benzylidene substitution SAR studies

Lipophilicity and substitution pattern

Cell-permeability and target engagement endpoints

Fluorine position-dependent cytotoxicity research

Para-fluoroanilino electronic profile

Positional SAR in cancer cell models

Anilino electronic profiling for inhibitor discovery

4-Fluoroanilino reference standard

Target binding electronic requirements

Focused library enumeration

Defined substitution and vendor availability

Reproducible sourcing for screening campaigns

• [1] Kadam, S. D. et al. Novel fluorinated thiazolidin-4-one derivatives: synthesis and anti-cancer potential against HepG2 and HCT116 cell lines. Aust. J. Chem. 2024, 77(9), 1–10. DOI: 10.1071/CH23123. View Source
• [2] Yuan, C. et al. The discovery of 2-anilinothiazolones as 11β-HSD1 inhibitors. Bioorg. Med. Chem. Lett. 2007, 17, 6056–6061. View Source